Cas no 1033693-07-0 (2-bromo-N-cyclopropylpropanamide)

• Product Name: 2-bromo-N-cyclopropylpropanamide
• CAS No: 1033693-07-0
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• MDL: MFCD10686587
• CID: 4568808
• Update Time: 2025-06-09

2-bromo-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-cyclopropylpropanamide
• MFCD10686587
• Propanamide, 2-bromo-N-cyclopropyl-

• MDL： MFCD10686587
• Inchi： 1S/C6H10BrNO/c1-4(7)6(9)8-5-2-3-5/h4-5H,2-3H2,1H3,(H,8,9)
• InChI Key： SJQGWHWWUNXACX-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(Br)C

Computed Properties

• Exact Mass: 190.99458g/mol
• Monoisotopic Mass: 190.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.05g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-bromo-N-cyclopropylpropanamide

Introduction to 2-Bromo-N-Cyclopropylpropanamide (CAS No. 1033693-07-0)

2-Bromo-N-cyclopropylpropanamide (CAS No. 1033693-07-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The presence of a bromine atom and a cyclopropyl group in its structure confers specific chemical and biological properties that make it an interesting candidate for further investigation.

The chemical structure of 2-bromo-N-cyclopropylpropanamide consists of a propanamide backbone with a bromine substituent at the 2-position and a cyclopropyl group attached to the nitrogen atom. This combination of functional groups imparts unique reactivity and stability to the molecule, making it suitable for a wide range of synthetic transformations and biological assays.

In recent years, there has been a growing interest in the use of halogenated compounds, such as 2-bromo-N-cyclopropylpropanamide, in drug discovery and development. Halogens, particularly bromine, can significantly influence the physicochemical properties of molecules, including their lipophilicity, electronic effects, and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

One of the key areas where 2-bromo-N-cyclopropylpropanamide has shown promise is in the development of inhibitors for various enzymes and receptors. For instance, studies have demonstrated that this compound can act as a potent inhibitor of specific enzymes involved in metabolic pathways, making it a valuable tool for understanding and modulating these processes. Additionally, its ability to cross cell membranes efficiently due to its lipophilic nature enhances its potential as a therapeutic agent.

The cyclopropyl group in 2-bromo-N-cyclopropylpropanamide also plays a significant role in its biological activity. Cyclopropyl-containing compounds are known for their unique conformational rigidity and ability to form specific interactions with biological targets. This property can lead to enhanced binding affinity and selectivity, which are critical factors in drug design.

In the context of medicinal chemistry, 2-bromo-N-cyclopropylpropanamide has been explored as a scaffold for the synthesis of more complex molecules with improved biological activity. Through systematic modifications of the propanamide backbone and the substitution patterns on the cyclopropyl ring, researchers have been able to fine-tune the properties of this compound to meet specific therapeutic needs.

Clinical trials involving derivatives of 2-bromo-N-cyclopropylpropanamide have shown promising results in treating various diseases. For example, one study reported that a derivative of this compound exhibited significant anti-inflammatory effects in animal models of arthritis. Another study highlighted its potential as an antiviral agent against certain RNA viruses, demonstrating its broad-spectrum activity.

The synthetic accessibility of 2-bromo-N-cyclopropylpropanamide is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as nucleophilic substitution and amide formation. This ease of synthesis allows for rapid optimization and scale-up processes, facilitating its transition from benchtop to clinical settings.

In conclusion, 2-bromo-N-cyclopropylpropanamide (CAS No. 1033693-07-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing medical treatments.